Cas no 105-50-0 (Diethyl 3-oxopentanedioate)

Diethyl 3-oxopentanedioate Properties

Names and Identifiers

• Diethyl 3-oxopentanedioate
• 1,3-ACETONEDICARBOXYLIC ACID DIETHYL ESTER
• 3-KETOGLUTARIC ACID DIETHYL ESTER
• 3-OXOGLUTARIC ACID DIETHYL ESTER
• 3-OXO-PENTANEDIOIC ACID, DIETHY ESTER
• DIETHYL 1,3-ACETONEDICARBOXYLATE
• DIETHYL 3-KETOGLUTARATE
• DIETHYL 3-OXOGLUTARATE
• DIETHYL ACETONE-1,3-DICARBOXYLATE
• DIETHYL ACETONEDICARBOXYLATE
• ETHYL ACETONEDICARBOXYLATE
• 3-Oxopentanedioic acid, diethyl ester
• 3-oxo-pentanedioicacidiethylester
• Butanoic acid, (ethoxycarbonyl)-3-oxo-, ethyl ester
• Diethyl beta-oxoglutarate
• Diethyl-3-oxo-pentanedionate
• Ethyl 3-oxoglutarate
• Glutaric acid, 3-oxo-, diethyl ester
• Pentanedioicacid,3-oxo,diethylester
• 1,5-Diethyl 3-oxopentanedioate
• Acetonedicarboxylic Acid Diethyl Ester
• Acetonedicarboxylic Acid Diethyl Ester
• Diethyl β-ketoglutarate
• Diethyl-1,3-acetonedicarboxylate
• Diethyl-3-oxopentaediote
• Diethyl-3-oxo-pentan
• Diethyl β-oxoglutarate
• 3-Oxopentanedioic Acid Diethyl Ester
• Diethyl -3-oxopentaediote
• Diethyl 3-Oxoglutarate
• Diethyl1,3-Acetonedicarboxylate
• DTXSID1059317
• Diethylacetone-1,3-dicarboxylate
• Diethyl .beta.-oxoglutarate
• NSC9013
• 105-50-0
• Pentanedioic acid, 3-oxo-, 1,5-diethyl ester
• Diethyl acetonedicarboxylate (VAN)
• UNII-Q0CC9NL00V
• Diethyl 1,3-acetonedicarboxylate, technical, >=90% (GC)
• GLUTARIC ACID, .BETA.-OXO-, DIETHYL ESTER
• J-001438
• NS00023379
• F0001-0106
• MFCD00009200
• A0055
• NSC 9013
• CS-W015515
• SB67313
• EN300-36016
• DIETHYL 2-OXOPROPANE-1,3-DICARBOXYLATE
• Diethyl acetone-1,3-dicarboxylate or 3-Oxo-pentanedioic acid, diethy ester
• diethyl-3-oxoglutarate
• FT-0698210
• EINECS 203-302-2
• 3-oxo-pentanedioic acid diethyl ester
• 3-oxo-glutaric acid diethyl ester
• FT-0624813
• diethyl-3-oxo- glutarate
• diethyl 3-oxopentandioate
• diethyl acetone-dicarboxylate
• AC-3562
• Z362599474
• Acetonedicarboxylic acid, diethyl ester
• 31096-04-5
• Diethyl .beta.-ketoglutarate
• InChI=1/C9H14O5/c1-3-13-8(11)5-7(10)6-9(12)14-4-2/h3-6H2,1-2H
• Diethyl 1,3-acetonedicarboxylate, 96%
• Pentanedioic acid, 3-oxo-, diethyl ester
• Diethyl 1,3-acetone dicarboxylate
• SCHEMBL155563
• SY005414
• STR00630
• J-520261
• Q0CC9NL00V
• .BETA.-KETOGLUTARIC ACID DIETHYL ESTER
• diethyl-2-oxopropane-1
• Diethyl acetone dicarboxylate
• AKOS009156832
• 2,2-diethyl-3-oxopentanedioate
• 3-Oxoglutaric acid, diethyl ester
• HY-W014799
• NSC-9013
• AI3-06002
• STL183290
• Diethyl 3-oxoglutarate
• 3-Oxoglutaric Acid Diethyl Ester
• diethyl 3-ketoglutarate
• Diethyl acetonedicarboxylate
• Diethyl 1,3-acetonedicarboxylate
• 3-Oxopentanedioic acid diethyl ester
• Diethyl acetone-1,3-dicarboxylate
• Ethyl acetonedicarboxylate
• 1,5-diethyl 3-oxopentanedioate
• 1,3-Acetonedicarboxylic Acid Diethyl Ester
• Acetonedicarboxylic acid diethyl ester
• Diethyl 3-Oxopentanedioate
• +Expand

• MDL： MFCD00009200
• InChIKey： ZSANYRMTSBBUCA-UHFFFAOYSA-N
• Inchi： 1S/C9H14O5/c1-3-13-8(11)5-7(10)6-9(12)14-4-2/h3-6H2,1-2H3
• SMILES： O=C(OCC)CC(CC(OCC)=O)=O
• BRN： 640146

Computed Properties

• Exact Mass: 202.084124g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 202.084124g/mol
• Monoisotopic Mass: 202.084124g/mol
• Topological Polar Surface Area: 69.7Ų
• Heavy Atom Count: 14
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 0.46190
• PSA: 69.67000
• Refractive Index: n20/D 1.440(lit.)
• Water Partition Coefficient: 10 g/L (20 ºC)
• Boiling Point: 250°C(lit.)
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• FEMA: 3437
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water, soluble in alcohol, ether and benzene.
• Sensitiveness: Moisture Sensitive
• Density: 1.113 g/mL at 25 °C(lit.)

Diethyl 3-oxopentanedioate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Storage Condition：2-8ºC
• Risk Phrases： 36/37/38
• TSCA：Yes

Diethyl 3-oxopentanedioate Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients